Cas no 1343236-94-1 (4-(3,3-dimethylcyclohexyl)aminobutan-2-ol)

• Product Name: 4-(3,3-dimethylcyclohexyl)aminobutan-2-ol
• CAS No: 1343236-94-1
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5168919
• PubChem ID: 64912792
• Update Time: 2025-05-20

4-(3,3-dimethylcyclohexyl)aminobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(3,3-dimethylcyclohexyl)amino]butan-2-ol
• 4-((3,3-Dimethylcyclohexyl)amino)butan-2-ol
• 2-Butanol, 4-[(3,3-dimethylcyclohexyl)amino]-
• 4-(3,3-dimethylcyclohexyl)aminobutan-2-ol

• Inchi： 1S/C12H25NO/c1-10(14)6-8-13-11-5-4-7-12(2,3)9-11/h10-11,13-14H,4-9H2,1-3H3
• InChI Key： RCGOZEJSVAEXRV-UHFFFAOYSA-N
• SMILES： OC(C)CCNC1CCCC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 3.1
• Topological Polar Surface Area: 32.299

Additional information on 4-(3,3-dimethylcyclohexyl)aminobutan-2-ol

4-(3,3-Dimethylcyclohexyl)Aminobutan-2-Ol: A Comprehensive Overview

4-(3,3-Dimethylcyclohexyl)aminobutan-2-ol (CAS No. 1343236-94-1) is a versatile organic compound with a complex structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound, characterized by its unique cyclohexane ring and hydroxyl group, has been the subject of extensive research, particularly in the realms of pharmacology, material science, and synthetic chemistry. Its structure, which includes a tertiary amine and a secondary alcohol, makes it an intriguing molecule for both academic and industrial purposes.

The synthesis of 4-(3,3-dimethylcyclohexyl)aminobutan-2-ol involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and enantioselectivity in the production of this compound. For instance, studies published in 2023 have demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the carbon-nitrogen bond efficiently. These methods not only enhance the scalability of the synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

One of the most promising applications of 4-(3,3-dimethylcyclohexyl)aminobutan-2-ol lies in its potential as a chiral building block in drug discovery. Its ability to form stable amide bonds with carboxylic acids makes it an ideal candidate for constructing bioactive molecules. Recent research has highlighted its role in the development of novel anti-inflammatory agents and neuroprotective drugs. For example, a study conducted at the University of California revealed that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmacological applications, 4-(3,3-dimethylcyclohexyl)aminobutan-2-ol has also found utility in polymer chemistry. Its hydroxyl group enables it to participate in polycondensation reactions, leading to the formation of high-performance polymers with tailored mechanical properties. A 2022 study published in *Macromolecules* demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical resilience, making them suitable for use in high-tech applications such as aerospace materials and advanced electronics.

The environmental impact of 4-(3,3-dimethylcyclohexyl)aminobutan-2-ol has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to assess its long-term persistence in natural environments and potential bioaccumulation risks. Regulatory agencies are closely monitoring these findings to ensure that its use remains within safe boundaries.

Looking ahead, the future of 4-(3,3-dimethylcyclohexyl)aminobutan-2-ol appears bright as researchers continue to unlock its full potential. Ongoing studies aim to explore its role in catalysis, where its chiral centers could serve as templates for asymmetric induction in various chemical transformations. Additionally, efforts are underway to optimize its production processes further, with a focus on developing cost-effective and sustainable manufacturing methods.

In conclusion, 4-(3,3-dimethylcyclohexyl)aminobutan-2-ol (CAS No. 1343236-94-1) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and beyond. As advancements in synthetic methodologies and application studies continue to emerge, this compound is poised to play an increasingly significant role in shaping the future of modern chemistry.